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Compound of Interest

Compound Name: Ethyl difluoroacetate

Cat. No.: B1583515

An In-depth Technical Guide to Ethyl Difluoroacetate (CAS No. 454-31-9)

Introduction

Ethyl difluoroacetate, identified by the CAS Number 454-31-9, is a pivotal fluorinated building
block in modern organic synthesis.[1][2][3] As a colorless liquid with a characteristically fruity
odor, its true significance lies in the unique chemical reactivity conferred by the two fluorine
atoms adjacent to the carbonyl group.[2][4] This structural feature makes it an invaluable
reagent for the precise introduction of the difluoromethyl moiety into a wide array of organic
molecules.[5][6] Consequently, ethyl difluoroacetate has become a cornerstone in the
development of advanced pharmaceuticals, next-generation agrochemicals, and high-
performance materials, driving innovation across multiple scientific disciplines.[5][6][7] Its
application in medicinal chemistry is particularly noteworthy, where the "fluorine effect" is
leveraged to enhance the metabolic stability, binding affinity, and bioavailability of drug
candidates.[5] This guide offers a comprehensive technical overview for researchers, scientists,
and drug development professionals, detailing its properties, synthesis, applications, and
handling protocols.

Physicochemical Properties and Identification

A clear understanding of a reagent's physical and chemical properties is fundamental to its
effective and safe use in a laboratory setting. Ethyl difluoroacetate is a flammable and
corrosive liquid, necessitating careful handling.[2][8] Its key identifying characteristics and
physicochemical properties are summarized in the table below.
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Property Value

CAS Number 454-31-9[1][2][3][9]

Molecular Formula C4H6F202[1][3][9]

Molecular Weight 124.09 g/mol [1][3][9]

Appearance Clear, colorless liquid[2][6][10][11]

Boiling Point 99.2 °C (lit.)[1][9]

Density 1.18 g/mL at 25 °C (lit.)[1][9]

Refractive Index (n20/D) 1.347 (lit.)[9][12]

Flash Point 25 °C[1]

Solubility Slightly soluble in water; miscible with ethanol,
ether.[1][2][10]

InChl Key GZKHDVAKKLTIPO-UHFFFAOY SA-N[1][3][9]

Canonical SMILES CCOC(=0O)C(F)F[2][3]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of ethyl difluoroacetate.

e H NMR: The proton NMR spectrum is characterized by a triplet corresponding to the methyl
(CHs) protons of the ethyl group and a quartet for the methylene (CHz) protons. The single
proton on the a-carbon (CHF2) appears as a triplet due to coupling with the two adjacent
fluorine atoms.[13]

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the
difluoromethyl carbon (with characteristic C-F coupling), and the two carbons of the ethyl

group.

» IR Spectroscopy: The infrared spectrum prominently displays a strong absorption band for
the C=0 (carbonyl) stretching vibration, typically around 1710 cm~*. Characteristic C-F
stretching bands are also present.
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» Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) data is available,
showing the molecular ion peak and characteristic fragmentation patterns.[3][14]

Synthesis of Ethyl Difluoroacetate

The synthesis of ethyl difluoroacetate is of significant industrial interest, leading to the
development of several viable production methods. These processes aim for high yield, purity,
and environmental safety, while also considering economic viability through the generation of
useful by-products.[15]

Common Synthetic Routes

Several methods for synthesizing ethyl difluoroacetate have been reported:

e From 1,1,2,2-Tetrafluoro-1-ethoxy Ethane (ETFEE): A robust method involves reacting
ETFEE with an oxide of an element from Group 13 or 15 (such as boron trioxide or
phosphorus pentoxide) in the presence of sulfuric acid, followed by the addition of an alcohol
like ethanol.[15][16] This process is advantageous as it can produce valuable by-products
like boron trifluoride (BFs) or phosphoric acid.[15]

o From Difluoroacetyl Fluoride: This route involves the direct reaction of difluoroacetyl fluoride
with an alcohol.[16] Variations include carrying out the reaction in the presence of a base like
sodium carbonate to neutralize the HF by-product.[16]

» From Difluoroacetamide: Another approach involves the reaction of difluoroacetamide with
an alcohol in the presence of a strong acid.[16]

The diagram below illustrates a generalized workflow for the synthesis from ETFEE.
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Caption: Generalized workflow for the synthesis of Ethyl Difluoroacetate.

Experimental Protocol: Synthesis from ETFEE and
Boron Trioxide

The following protocol is a representative example based on patented industrial processes.[15]
[16]

Materials:
o 1,1,2,2-Tetrafluoro-1-ethoxy Ethane (ETFEE)

e Boron Trioxide (B20s3)
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Sulfuric Acid (98%)

Ethanol

Procedure:

Reaction Setup: In a suitable reactor equipped with a stirrer, thermometer, and gas outlet,
charge sulfuric acid and boron trioxide.

Addition of ETFEE: Begin stirring and slowly add ETFEE to the suspension while maintaining
the reaction temperature within a specified range. The reaction generates boron trifluoride
(BFs3) gas, which can be captured.

Addition of Ethanol: After the addition of ETFEE is complete, slowly add ethanol to the
reaction mixture.

Reaction Completion: Continue stirring the mixture until the reaction is complete, as
monitored by appropriate analytical techniques (e.g., GC).

Work-up: The reaction mixture is then subjected to a work-up procedure, which may involve
guenching, phase separation, and washing.

Purification: The crude ethyl difluoroacetate is purified by fractional distillation to yield the
final product with high purity.[17]

Applications in Research and Development

Ethyl difluoroacetate's utility stems from its ability to serve as a synthon for the difluoromethyl

(CHF2) group, a bioisostere of a hydroxyl group or a thiol group, which can significantly

modulate a molecule's properties.
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Caption: Key application areas for Ethyl Difluoroacetate.

Pharmaceuticals

In drug discovery, the introduction of fluorine atoms can profoundly improve a compound's
pharmacological profile.[5] Ethyl difluoroacetate is a key reagent in this context.

o Enhanced Metabolic Stability: The C-F bond is stronger than the C-H bond, making
molecules more resistant to metabolic degradation by cytochrome P450 enzymes, thus
increasing their in vivo half-life.

e Improved Binding Affinity: The electronegativity of fluorine can alter the electronic properties
of a molecule, leading to stronger interactions with biological targets.[5]

¢ Increased Bioavailability: Fluorine substitution can increase a molecule's lipophilicity, which
can improve its ability to cross cell membranes.[5] It is used in the synthesis of antiviral and
anticancer agents, where these modified properties are highly desirable.[6]

Agrochemicals

Similar to pharmaceuticals, the fluorination of active ingredients in pesticides and herbicides
can enhance their potency and selectivity.[5][7] Ethyl difluoroacetate serves as a versatile
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starting material for creating novel agrochemicals with improved efficacy and environmental
profiles.[2]

Material Science

Ethyl difluoroacetate is a precursor for the synthesis of fluorinated polymers and specialty
materials.[6] These materials often exhibit exceptional properties:

o Thermal Stability: High resistance to heat.[6]
o Chemical Resistance: Inertness to a wide range of chemicals.[6]

e Low Surface Energy: Resulting in non-stick and water-repellent properties. These
characteristics make them ideal for high-performance applications such as advanced
coatings, lubricants, and electronics.[5][6]

Key Reactions and Mechanistic Insights

The reactivity of ethyl difluoroacetate is dominated by two main features: the acidity of the a-
proton and the electrophilicity of the carbonyl carbon. This allows it to participate in a variety of
important synthetic transformations.

Condensation Reactions

Ethyl difluoroacetate is a valuable substrate for Claisen condensation reactions. For instance,
its reaction with ethyl acetate in the presence of a base catalyst yields ethyl
difluoroacetoacetate, a key intermediate for more complex molecules.[18] This reaction
underscores its utility in C-C bond formation.
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Caption: General reactivity of Ethyl Difluoroacetate.

Nucleophilic Substitution

The ester group can undergo nucleophilic acyl substitution, allowing for the conversion of ethyl
difluoroacetate into other derivatives such as amides or different esters.

The difluoroacetate scaffold is also seen in other important reagents like ethyl
bromodifluoroacetate, which is used for difluoroalkylation reactions, further highlighting the
versatility of this chemical motif in organic synthesis.[19]

Safety, Handling, and Storage

Ethyl difluoroacetate is a hazardous chemical and requires strict safety protocols. It is
classified as a flammable liquid and vapor that causes severe skin burns and eye damage.[3]
[8][11][20]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

H226: Flammable
Flammable Liquid & Danger liquid and vapor.[1][3]
[20]

. H314: Causes severe
Skin

) o corrosive Danger skin burns and eye
Corrosion/Irritation

damage.[1][3][20]

. . H318: Causes serious
Serious Eye Damage corrosive Danger
eye damage.[3]

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle in a well-ventilated area, preferably inside a chemical
fume hood.[11][21] Use explosion-proof equipment and ensure eyewash stations and safety
showers are readily accessible.[11]

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]

o Hand Protection: Use appropriate chemical-resistant gloves (e.g., PVC, neoprene).[8][11]
[20]

o Body Protection: Wear a lab coat, and for larger quantities, a PVC apron or a full chemical-
resistant suit may be necessary.[8][20]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[8][11] Do not breathe
vapors or mist.[8][11][21] Keep away from heat, sparks, and open flames.[8][11] Use non-
sparking tools and take precautionary measures against static discharge.[8][11][21]

Storage

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[2][8][11]
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» Keep containers tightly closed and store in an approved flammable liquid storage area.[8][11]
Recommended storage temperatures are often between 2-8°C.[1]

First Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[20]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Immediately call a poison center or doctor.[11]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[11][20]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[11]

Market Landscape and Suppliers

The global market for ethyl difluoroacetate is expected to experience steady growth, driven
by increasing demand from the pharmaceutical and agrochemical industries.[7] Technological
advancements in its production are also contributing to this expansion.[7]

Several chemical suppliers offer ethyl difluoroacetate, with purities typically ranging from 97%
to over 99.5%.[1][6][9] Key manufacturers and suppliers include companies like Gujarat
Fluorochemicals Ltd., SRF Limited, and Sigma-Aldrich.[12] When procuring this reagent, it is
crucial to obtain it from a reputable source that provides a certificate of analysis to ensure high
purity, which is critical for achieving reliable and reproducible results in synthesis.[4]

Conclusion

Ethyl difluoroacetate (CAS No. 454-31-9) is more than just a chemical intermediate; it is a
critical enabler of chemical innovation. Its unique structure allows for the strategic incorporation
of difluoromethyl groups, providing a powerful tool for fine-tuning the properties of molecules in
drug discovery, agrochemical research, and materials science. A thorough understanding of its
chemical properties, synthetic routes, and reactivity, combined with strict adherence to safety
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protocols, is essential for harnessing its full potential. As research into fluorinated compounds
continues to expand, the importance and utility of ethyl difluoroacetate in both academic and
industrial settings are set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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